![molecular formula C17H16N2O2S B5559854 5-[1-(1-benzothien-5-ylcarbonyl)-2-pyrrolidinyl]-3-methylisoxazole](/img/structure/B5559854.png)
5-[1-(1-benzothien-5-ylcarbonyl)-2-pyrrolidinyl]-3-methylisoxazole
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Description
5-[1-(1-benzothien-5-ylcarbonyl)-2-pyrrolidinyl]-3-methylisoxazole, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli, such as heat, protons, and capsaicin, and is involved in the perception of pain and inflammation. BCTC has been widely used in scientific research to investigate the role of TRPV1 in various physiological and pathological processes.
Scientific Research Applications
Anti-Inflammatory Properties
Research has disclosed novel processes for preparing compounds starting with isoxazole derivatives, exhibiting anti-inflammatory properties. These compounds, through a series of chemical reactions, have been identified for their potential in treating inflammation, highlighting the significance of isoxazole and benzothiazole compounds in medicinal chemistry for anti-inflammatory applications (Matson, 1990).
Antitubercular Activity
A study on pyrrole derivatives, including pyrrolyl 1,3,4-oxadiazole benzothioate derivatives, demonstrated moderate to good antitubercular activity. This research aimed at synthesizing novel compounds for potential use as antitubercular agents, offering a pathway for developing new treatments against Mycobacterium tuberculosis (Joshi et al., 2015).
Antimycobacterial and Antibacterial Activity
A study on isoxazole and benzothiazolylthioether derivatives highlighted their excellent antimycobacterial and antibacterial activities. Such compounds, through their synthesis and evaluation, provided insights into developing new antimicrobial agents, underscoring the versatility of isoxazole and benzothiazole frameworks in addressing microbial resistance (Chavan et al., 2019).
Antifungal Agents
Another study focused on the synthesis of tetrahydrothieno[3,2-c]pyridine derivatives for their antifungal properties. The compounds exhibited potent activity against Candida albicans, providing a foundation for further optimization as antifungal agents (Sangshetti et al., 2014).
properties
IUPAC Name |
1-benzothiophen-5-yl-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-11-9-15(21-18-11)14-3-2-7-19(14)17(20)13-4-5-16-12(10-13)6-8-22-16/h4-6,8-10,14H,2-3,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNYUPLLNVDQQME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C2CCCN2C(=O)C3=CC4=C(C=C3)SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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